Cas no 2305474-75-1 (N-[(7-Methoxy-2-benzofuranyl)methyl]-2-propenamide)

N-[(7-Methoxy-2-benzofuranyl)methyl]-2-propenamide is a synthetic organic compound featuring a benzofuran core substituted with a methoxy group at the 7-position and an acrylamide moiety at the 2-position via a methylene linker. This structure imparts reactivity suitable for further functionalization, particularly in polymer chemistry or medicinal chemistry applications. The methoxy group enhances electron density, potentially improving solubility and stability, while the acrylamide functionality offers a versatile handle for crosslinking or conjugation. Its well-defined molecular architecture makes it a valuable intermediate for research in materials science or bioactive molecule development. The compound is typically handled under controlled conditions due to its reactive acrylamide group.
N-[(7-Methoxy-2-benzofuranyl)methyl]-2-propenamide structure
2305474-75-1 structure
Product Name:N-[(7-Methoxy-2-benzofuranyl)methyl]-2-propenamide
CAS No:2305474-75-1
MF:C13H13NO3
MW:231.247223615646
CID:5412671
PubChem ID:139021169
Update Time:2025-05-25

N-[(7-Methoxy-2-benzofuranyl)methyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

    • 2305474-75-1
    • N-[(7-Methoxy-1-benzofuran-2-yl)methyl]prop-2-enamide
    • Z2738285044
    • EN300-26584833
    • N-[(7-Methoxy-2-benzofuranyl)methyl]-2-propenamide
    • Inchi: 1S/C13H13NO3/c1-3-12(15)14-8-10-7-9-5-4-6-11(16-2)13(9)17-10/h3-7H,1,8H2,2H3,(H,14,15)
    • InChI Key: WFSDAILUQWOMMI-UHFFFAOYSA-N
    • SMILES: C(NCC1=CC2=CC=CC(OC)=C2O1)(=O)C=C

Computed Properties

  • Exact Mass: 231.08954328g/mol
  • Monoisotopic Mass: 231.08954328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 51.5Ų

N-[(7-Methoxy-2-benzofuranyl)methyl]-2-propenamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26584833-0.05g
N-[(7-methoxy-1-benzofuran-2-yl)methyl]prop-2-enamide
2305474-75-1 95.0%
0.05g
$246.0 2025-03-20

Additional information on N-[(7-Methoxy-2-benzofuranyl)methyl]-2-propenamide

Professional Introduction to N-[(7-Methoxy-2-benzofuranyl)methyl]-2-propenamide (CAS No: 2305474-75-1)

N-[(7-Methoxy-2-benzofuranyl)methyl]-2-propenamide, a compound with the CAS number 2305474-75-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential biological activities and structural features. The benzofuranyl moiety, particularly the 7-Methoxy-2-benzofuranyl group, is a key structural determinant that contributes to the unique chemical and pharmacological properties of this molecule.

The synthesis and characterization of N-[(7-Methoxy-2-benzofuranyl)methyl]-2-propenamide have been the subject of extensive research in recent years. The benzofuran scaffold is known for its versatility in medicinal chemistry, offering a platform for the development of novel therapeutic agents. The presence of the methoxy group at the 7-position enhances the electronic properties of the benzofuran ring, influencing its reactivity and interaction with biological targets.

In recent studies, N-[(7-Methoxy-2-benzofuranyl)methyl]-2-propenamide has been investigated for its potential role in modulating various biological pathways. One of the most promising areas of research has been its interaction with enzymes and receptors involved in inflammation and pain management. The compound's ability to interact with these targets has been attributed to its unique structural features, including the presence of the propenamide functional group, which can facilitate hydrogen bonding and other non-covalent interactions.

The pharmacokinetic properties of N-[(7-Methoxy-2-benzofuranyl)methyl]-2-propenamide have also been thoroughly examined. Studies indicate that this compound exhibits favorable solubility and stability, making it a suitable candidate for further development into a therapeutic agent. Additionally, preliminary toxicological assessments have shown that the compound is well-tolerated at relevant doses, suggesting its potential for safe use in humans.

One of the most exciting developments in the research on N-[(7-Methoxy-2-benzofuranyl)methyl]-2-propenamide has been its potential application in oncology. The benzofuran moiety has been shown to exhibit anti-proliferative effects in certain cancer cell lines. Researchers have hypothesized that the compound's ability to interfere with key signaling pathways involved in cell growth and survival could make it an effective anti-cancer agent. Further preclinical studies are ongoing to validate these findings and explore potential therapeutic applications.

The synthetic route to N-[(7-Methoxy-2-benzofuranyl)methyl]-2-propenamide has also been optimized for scalability and efficiency. The use of modern synthetic techniques has allowed researchers to produce this compound in larger quantities while maintaining high purity standards. This advancement is crucial for supporting further preclinical and clinical investigations.

In conclusion, N-[(7-Methoxy-2-benzofuranyl)methyl]-2-propenamide (CAS No: 2305474-75-1) represents a promising candidate for therapeutic development. Its unique structural features, combined with its favorable pharmacokinetic and pharmacodynamic properties, make it an attractive molecule for further investigation. As research continues to uncover new biological activities and mechanisms of action, this compound holds significant potential for contributing to advancements in medicine.

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